Cas no 2413887-01-9 (tert-butyl N-4-(hydroxymethyl)naphthalen-1-ylcarbamate)

• Product Name: tert-butyl N-4-(hydroxymethyl)naphthalen-1-ylcarbamate
• CAS No: 2413887-01-9
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 5674834
• PubChem ID: 165768757
• Update Time: 2025-05-20

tert-butyl N-4-(hydroxymethyl)naphthalen-1-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-(hydroxymethyl)naphthalen-1-yl]carbamate
• EN300-26666050
• 2413887-01-9
• tert-butyl N-4-(hydroxymethyl)naphthalen-1-ylcarbamate

• Inchi： 1S/C16H19NO3/c1-16(2,3)20-15(19)17-14-9-8-11(10-18)12-6-4-5-7-13(12)14/h4-9,18H,10H2,1-3H3,(H,17,19)
• InChI Key： KTCNULJKHHYEHT-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(CO)=C2C=CC=CC2=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 273.13649347g/mol
• Monoisotopic Mass: 273.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-4-(hydroxymethyl)naphthalen-1-ylcarbamate

Professional Introduction to Compound with CAS No. 2413887-01-9 and Product Name: tert-butyl N-4-(hydroxymethyl)naphthalen-1-ylcarbamate

The compound with CAS No. 2413887-01-9 and the product name tert-butyl N-4-(hydroxymethyl)naphthalen-1-ylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The tert-butyl N-4-(hydroxymethyl)naphthalen-1-ylcarbamate moiety, specifically, is a key structural feature that contributes to its reactivity and utility in synthetic chemistry.

In recent years, the exploration of carbamate derivatives has been a focal point in the pharmaceutical industry, owing to their diverse biological activities and synthetic versatility. The naphthalen-1-yl group in the compound's structure imparts specific electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents. The presence of the hydroxymethyl substituent further enhances the compound's potential as a precursor in the synthesis of more complex molecules, particularly in the development of enzyme inhibitors and other bioactive compounds.

Current research in this domain has highlighted the importance of tert-butyl carbamates as protective groups in peptide synthesis and as intermediates in the production of various pharmaceuticals. The stability provided by the tert-butyl group ensures that the compound remains intact under various reaction conditions, facilitating its use in multi-step synthetic pathways. This characteristic is particularly advantageous in industrial-scale production, where consistency and yield are critical factors.

Recent studies have demonstrated that derivatives of naphthalen-1-ylcarbamates exhibit promising pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The structural motif of tert-butyl N-4-(hydroxymethyl)naphthalen-1-ylcarbamate aligns well with these trends, offering a versatile platform for further chemical modifications. Researchers have been exploring methods to optimize its biological activity by introducing additional functional groups or by modifying its solubility profile.

The compound's potential extends beyond pharmaceutical applications; it also shows promise in materials science and agrochemicals. For instance, modified versions of this molecule have been investigated for their role as intermediates in the synthesis of dyes and polymers. The hydroxymethyl group, in particular, can be easily transformed into other functional entities, such as aldehydes or esters, broadening its utility across different scientific disciplines.

In terms of synthetic methodologies, the preparation of tert-butyl N-4-(hydroxymethyl)naphthalen-1-ylcarbamate involves well-established techniques in organic chemistry. The reaction typically proceeds via nucleophilic substitution or condensation reactions, leveraging the reactivity of the carbamate functional group. Advances in catalytic systems have further refined these processes, improving efficiency and reducing byproduct formation. Such improvements are crucial for scaling up production while maintaining high purity standards.

The pharmacokinetic profile of this compound is another area of active investigation. Understanding how the body metabolizes and processes tert-butyl N-4-(hydroxymethyl)naphthalen-1-ylcarbamate is essential for developing effective drug candidates. Preliminary studies suggest that the compound exhibits moderate bioavailability and a reasonable half-life, making it a candidate for further clinical development. However, additional research is needed to fully elucidate its metabolic pathways and potential side effects.

Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field. By combining computational modeling with experimental validation, researchers are able to accelerate the discovery process for new compounds like tert-butyl N-4-(hydroxymethyl)naphthalen-1-ylcarbamate. These interdisciplinary approaches are yielding valuable insights into structure-function relationships and are paving the way for more targeted drug design.

The regulatory landscape also plays a significant role in shaping the development of such compounds. Ensuring compliance with international standards for safety and efficacy is paramount before moving from preclinical to clinical stages. Regulatory agencies require comprehensive data on chemical purity, stability, and toxicity before approving a new drug candidate for human use.

In conclusion, tert-butyl N-4-(hydroxymethyl)naphthalen-1-ylcarbamate (CAS No. 2413887-01-9) represents a promising entity with diverse applications in pharmaceuticals and materials science. Its unique structural features make it a valuable building block for further chemical innovation. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing both medicinal chemistry and industrial applications.